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Compound Name:
Ethyl 1,3-benzothiazole-2-

carboxylate

Cat. No.: B186307 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl 1,3-benzothiazole-2-carboxylate

For researchers, scientists, and drug development professionals, the integrity of our work is

intrinsically linked to the safety of our laboratory practices. This guide provides a

comprehensive overview of the critical safety and handling information for Ethyl 1,3-
benzothiazole-2-carboxylate (CAS No. 32137-76-1), a key building block in medicinal

chemistry and materials science.[1] This document moves beyond a simple recitation of safety

data sheet (SDS) information, offering a synthesized and practical framework for its responsible

use.

Chemical and Physical Identity
Ethyl 1,3-benzothiazole-2-carboxylate is a heterocyclic compound featuring a benzothiazole

core functionalized with an ethyl ester group.[1] This structure makes it a valuable intermediate

for the synthesis of a wide range of biologically active molecules.[1] A clear understanding of its

physical properties is the first step in ensuring its safe handling.
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Property Value Source(s)

CAS Number 32137-76-1 [2][3]

Molecular Formula C₁₀H₉NO₂S [4][5]

Molecular Weight 207.25 g/mol [4][5]

Appearance
White to very pale yellow solid

(crystal/powder)
[4][6]

Melting Point 68-72 °C [6][7]

Purity Typically >98.0% (by GC) [4][6]

Hazard Identification and Risk Assessment
The hazard classification for Ethyl 1,3-benzothiazole-2-carboxylate can vary between

suppliers. While some safety data sheets indicate that the product does not meet the criteria for

hazard classification according to Regulation (EC) No 1272/2008, it is prudent to handle it with

care, considering the potential hazards associated with related benzothiazole compounds.[6]

For instance, the parent compound, benzothiazole, is classified as toxic if swallowed or in

contact with skin, harmful if inhaled, and causes serious eye irritation.[8][9] Therefore, a

conservative approach to safety is warranted.

Potential Hazards (based on related compounds):

Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or

if inhaled.[9]

Eye Irritation: May cause serious eye irritation.[9]

Skin Irritation: May cause skin irritation.[10]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is essential. The following protocol is

recommended for handling Ethyl 1,3-benzothiazole-2-carboxylate in a laboratory setting.
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Standard Laboratory Attire
Lab Coat: A full-length lab coat should be worn at all times.

Closed-toe Shoes: These are mandatory to protect against spills.

Specific PPE
Eye Protection: Safety glasses with side shields are the minimum requirement.[11] When

there is a risk of splashing, safety goggles or a face shield should be used.[6][12]

Gloves: Chemical-resistant gloves, such as nitrile gloves, should be worn.[4][11] It is crucial

to inspect gloves for any signs of degradation or perforation before use and to practice

proper glove removal techniques to avoid skin contact.[11]

Respiratory Protection: Handling of the solid should be done in a manner that avoids dust

formation.[11] If there is a potential for aerosolization or if working outside of a well-ventilated

area, a NIOSH-approved respirator should be used.[6][8][13]

Handling Ethyl 1,3-benzothiazole-2-carboxylate Risk of Splashing?

Wear Safety Goggles or Face ShieldYes

Wear Safety Glasses with Side Shields
No

Risk of Aerosolization?

Use NIOSH-Approved RespiratorYes

Standard PPE:
- Nitrile Gloves

- Lab CoatNo
Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Ethyl 1,3-benzothiazole-2-carboxylate.

Safe Handling and Storage
Engineering Controls

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, especially when handling larger quantities or when there is a potential for dust or

vapor generation.[6]
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Eyewash Stations and Safety Showers: These should be readily accessible in the immediate

work area.[8][13][14]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area is clean and uncluttered.

Dispensing: When weighing or transferring the solid, do so carefully to minimize dust

formation.[11]

Avoidance of Contact: Avoid contact with skin, eyes, and clothing.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory.[8][9] Wash hands thoroughly after

handling the compound, even if gloves were worn.[8][11]

Storage
Container: Keep the container tightly closed to prevent contamination and potential release.

[6]

Location: Store in a cool, dark, and well-ventilated place.[6][13]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[13][14]

[15]

Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is critical.
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Incident Occurs
(Spill or Exposure)

Personal Exposure?

Type of Exposure?

Yes

Spill?

No

Skin Contact:
- Remove contaminated clothing

- Wash with soap and water for 15 min

Skin

Eye Contact:
- Rinse with water for 15 min

- Remove contact lenses if possible

Eye

Inhalation:
- Move to fresh air

- Provide artificial respiration if needed

Inhalation

Ingestion:
- Rinse mouth

- Do NOT induce vomiting

Ingestion

Seek Immediate Medical Attention

Spill Size?

Small Spill:
- Absorb with inert material

- Place in a sealed container for disposal

Small

Large Spill:
- Evacuate the area

- Contact EHS

Large

Decontaminate the Area

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for Ethyl 1,3-benzothiazole-2-carboxylate
Incidents.

First-Aid Measures
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In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids.[8] Seek immediate medical attention.[8]

In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15

minutes.[8] Remove contaminated clothing.[8] If skin irritation persists, seek medical

attention.[13]

If Inhaled: Move the person to fresh air.[8] If breathing is difficult, give oxygen.[8] Seek

medical attention if you feel unwell.[8]

If Swallowed: Do NOT induce vomiting.[8] Rinse mouth with water and then drink plenty of

water.[14][16] Call a physician or poison control center immediately.[8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as outlined in

Section 3.[11]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Clean-up: For small spills, sweep up the solid material, avoiding dust generation, and place it

in a suitable, closed container for disposal.[11] For larger spills, it may be necessary to

evacuate the area and contact environmental health and safety personnel.

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).

Conditions to Avoid: No specific conditions to avoid are typically listed, but it is good practice

to protect from moisture and excessive heat.[14]

Incompatible Materials: Strong oxidizing agents and strong bases.[13][14][15]

Hazardous Decomposition Products: Under fire conditions, hazardous combustion gases

such as carbon oxides, nitrogen oxides (NOx), and sulfur oxides may be produced.[13]
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Toxicological and Ecological Information
Toxicological Data
Specific toxicological data for Ethyl 1,3-benzothiazole-2-carboxylate is not extensively

available in the public domain. However, based on the data for the parent compound,

benzothiazole, there is potential for toxicity.[17] It is important to handle this compound as if it

were potentially toxic and to avoid all unnecessary exposure.

Ecological Data
There is limited ecological data available for this specific compound. As a general principle for

all laboratory chemicals, prevent release into the environment. Dispose of the chemical and its

container in accordance with local, regional, and national regulations.

Disposal Considerations
Dispose of unused material and its container at an approved waste disposal plant.[8] Do not

allow the product to be released into the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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